Cas no 13942-77-3 (D-Arabinitol, 1-deoxy-)
D-Arabinitol, 1-deoxy- structure
Product Name:D-Arabinitol, 1-deoxy-
CAS No:13942-77-3
MF:C5H12O4
MW:136.146382331848
CID:221641
PubChem ID:270738
Update Time:2025-04-19
D-Arabinitol, 1-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- D-Arabinitol, 1-deoxy-
- pentane-1,2,3,4-tetrol
- 1-deoxyarabinitol
- 1-deoxy-D-arabinitol
- 1-Deoxy-d-arabitol
- 1-Deoxypentitol
- 1-Desoxy-D-arabinitol
- 1-Desoxy-D-arabit
- D-1-deoxy-arabinitol
- D-lyxo-Pentan-1,2,3,4-tetraol
- 1-Deoxypentitol #
- 1,2,3,4-tetrahydroxy pentane
- NSC113471
- FJGNTEKSQVNVTJ-UHFFFAOYSA-N
- CHEBI:165244
- DTXSID00297054
- SCHEMBL283805
- 5-Deoxy-L-ribitol
- NSC-113471
- 1-deoxy-d-ribitol
- 3169-92-4
- 13942-77-3
- 1-Deoxy-L-ribose
- 5-Deoxyribitol
- 5-Deoxy-D-arabinitol
- 5-Deoxy-D-ribitol
- 67968-44-9
-
- Inchi: 1S/C5H12O4/c1-3(7)5(9)4(8)2-6/h3-9H,2H2,1H3
- InChI Key: FJGNTEKSQVNVTJ-UHFFFAOYSA-N
- SMILES: OC(C(C)O)C(CO)O
Computed Properties
- Exact Mass: 136.07400
- Monoisotopic Mass: 136.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 75.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Density: 1.331
- Boiling Point: 368.1°C at 760 mmHg
- Flash Point: 193°C
- Refractive Index: 1.523
- PSA: 80.92000
- LogP: -1.91870
D-Arabinitol, 1-deoxy- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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